Cas no 1805608-26-7 (2-(Chloromethyl)-3-(difluoromethyl)-6-fluoro-5-methylpyridine)

• Product Name: 2-(Chloromethyl)-3-(difluoromethyl)-6-fluoro-5-methylpyridine
• CAS No: 1805608-26-7
• MF: C₈H₇ClF₃N
• MW: 209.596091508865
• CID: 4883428
• Update Time: 2025-06-08

2-(Chloromethyl)-3-(difluoromethyl)-6-fluoro-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3-(difluoromethyl)-6-fluoro-5-methylpyridine

• Inchi： 1S/C8H7ClF3N/c1-4-2-5(7(10)11)6(3-9)13-8(4)12/h2,7H,3H2,1H3
• InChI Key： OPPASDWMSRPLPI-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=CC(C)=C(N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 2.7
• Topological Polar Surface Area: 12.9

Additional information on 2-(Chloromethyl)-3-(difluoromethyl)-6-fluoro-5-methylpyridine

Introduction to 2-(Chloromethyl)-3-(difluoromethyl)-6-fluoro-5-methylpyridine (CAS No. 1805608-26-7)

2-(Chloromethyl)-3-(difluoromethyl)-6-fluoro-5-methylpyridine (CAS No. 1805608-26-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, featuring a pyridine core with multiple substituents, presents a promising scaffold for the development of novel therapeutic agents. The presence of a chloromethyl group, combined with difluoromethyl and fluoro substituents, endows the molecule with distinct reactivity and potential biological activity, making it a valuable intermediate in synthetic chemistry and drug discovery.

The chemical structure of 2-(Chloromethyl)-3-(difluoromethyl)-6-fluoro-5-methylpyridine consists of a pyridine ring substituted at the 2-position with a chloromethyl group, at the 3-position with a difluoromethyl group, and at the 6-position with a fluoro group. The 5-position is further substituted with a methyl group. This arrangement of functional groups creates a molecule with high potential for further derivatization, allowing chemists to explore diverse chemical space for drug development.

In recent years, the pharmaceutical industry has increasingly focused on the development of compounds incorporating fluorine atoms due to their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties. The difluoromethyl and fluoro groups in this compound contribute to these desirable characteristics, making it an attractive candidate for further investigation. Additionally, the chloromethyl group provides a reactive site for nucleophilic substitution reactions, enabling the facile introduction of other functional groups and the synthesis of more complex molecules.

One of the most compelling aspects of 2-(Chloromethyl)-3-(difluoromethyl)-6-fluoro-5-methylpyridine is its potential application in the synthesis of bioactive molecules. Pyridine derivatives are well-documented for their role in medicinal chemistry, with numerous examples having been successfully translated into clinical use. The specific combination of substituents in this compound suggests that it may exhibit inhibitory activity against various biological targets, including enzymes and receptors involved in disease pathways.

Recent research has highlighted the importance of fluorinated pyridines in the development of antiviral and anticancer agents. For instance, studies have demonstrated that fluorinated pyridines can enhance drug penetration across biological membranes and improve resistance profiles against metabolic degradation. The structural features of 2-(Chloromethyl)-3-(difluoromethyl)-6-fluoro-5-methylpyridine align well with these findings, suggesting that it may possess similar advantages when incorporated into drug candidates.

The synthesis of 2-(Chloromethyl)-3-(difluoromethyl)-6-fluoro-5-methylpyridine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps typically include halogenation reactions to introduce the necessary fluoro and chloro substituents, followed by nucleophilic addition reactions at the chloromethyl position. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such compounds, facilitating their use in industrial applications.

The biological evaluation of 2-(Chloromethyl)-3-(difluoromethyl)-6-fluoro-5-methylpyridine has begun to reveal its potential as a pharmacological tool. Preclinical studies have shown that derivatives of this compound exhibit promising activity against various targets, including kinases and proteases implicated in cancer progression. The ability to modify different functional groups on the pyridine core allows for fine-tuning of biological activity, making this scaffold highly versatile for drug discovery efforts.

The role of computational chemistry in designing and optimizing molecules like 2-(Chloromethyl)-3-(difluoromethyl)-6-fluoro-5-methylpyridine cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding interactions between this compound and potential biological targets, guiding medicinal chemists toward more effective drug candidates. By leveraging these computational tools alongside experimental data, researchers can accelerate the drug discovery process significantly.

The future prospects for 2-(Chloromethyl)-3-(difluoromethyl)-6-fluoro-5-methyypyridine are bright, with ongoing research exploring its applications in diverse therapeutic areas. As our understanding of disease mechanisms continues to evolve, so too will our ability to design molecules that modulate these pathways effectively. The structural features that make this compound unique position it as a valuable building block for future generations of pharmaceuticals.